N-(4-acetylphenyl)-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C25H18ClN5O3/c1-14-23(25(33)27-19-9-5-16(6-10-19)15(2)32)28-30-31(14)20-11-12-22-21(13-20)24(34-29-22)17-3-7-18(26)8-4-17/h3-13H,1-2H3,(H,27,33)
• InChI Key: KPGNVACISIHZER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC3=C(ON=C3C=C2)C4=CC=C(C=C4)Cl)C(=O)NC5=CC=C(C=C5)C(=O)C
• Molecular Formula: C25H18ClN5O3
• Molecular Weight: 471.9 g/mol

Description

N-(4-acetylphenyl)-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C25H18ClN5O3 and its molecular weight is 471.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Oxazoles, closely related to benzoxazoles, have been used as activated carboxylates in the synthesis of various compounds, including macrolides (Wasserman et al., 1981).
• Nitrogen heterocycles like triazoles have been evaluated for antioxidant and antitumor activities, showcasing the potential biomedical applications of these compounds (El-Moneim et al., 2011).
• The synthesis of various 1,2,4-triazole derivatives has been explored for their antimicrobial activities, indicating the relevance of such compounds in pharmaceutical research (Bektaş et al., 2007).

Molecular Structure and Properties

• The study of aromatic polyamides with benzoxazole groups in the main chain has provided insights into the synthesis and characterization of polymers with enhanced properties (Marcos‐Fernández et al., 2001).
• Investigations into the synthesis of triazole derivatives have contributed to the development of new compounds with potential antimicrobial and antitumor applications (Abd El-Moneim et al., 2015).